Cas no 133613-71-5 (Galiellalactone)

Galiellalactone is a naturally occurring fungal metabolite belonging to the class of sesquiterpenoids. It exhibits notable biological activity as a selective inhibitor of STAT3 (Signal Transducer and Activator of Transcription 3) signaling, making it a valuable tool for research in oncology and immunology. Its mechanism involves disrupting STAT3 dimerization, thereby inhibiting downstream gene expression associated with tumor progression and inflammation. Galiellalactone is particularly useful in studying STAT3-dependent pathways in cancer cell lines and inflammatory models. The compound's well-defined structure and specificity enhance its utility in mechanistic studies, offering researchers a precise means to probe STAT3-related biological processes.

Galiellalactone structure

Product Name:Galiellalactone

CAS No:133613-71-5

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:1066763

PubChem ID:3698011

Update Time:2025-10-17

Galiellalactone Chemical and Physical Properties

Names and Identifiers

- Galiellalactone
- CID 3698011
- SCHEMBL20588839
- J-006418
- 133613-71-5
- DTXSID90395194
- 11-hydroxy-9-methyl-3-oxatricyclo[5.3.1.0?,??]undec-1(10)-en-2-one
- AKOS025294321
- (4R,7R,9S,11S)-11-Hydroxy-9-methyl-3-oxatricyclo[5.3.1.04,11]undec-1(10)-en-2-one
- 11-Hydroxy-9-methyl-3-oxatricyclo[5.3.1.04,11]undec-1(10)-en-2-one
- NCI60_015293
- NSC645020
- NSC-645020
- (+)-Galiellalactone
- (4S,7S,9R,11R)-11-hydroxy-9-methyl-3-oxatricyclo[5.3.1.04,11]undec-1(10)-en-2-one
- CHEMBL1993987
- CS-0089754
- NSC-771565
- CHEMBL3823609
- HY-125170
- SCHEMBL17081865
- NSC771565
- (4S,5aR,7aR,7bS)-5,5a,6,7,7a,7b-Hexahydro-7b-hydroxy-4-methylindeno[1,7-bc]furan-2(4H)-one
- AKOS006309836
- Inchi： 1S/C11H14O3/c1-6-4-7-2-3-9-11(7,13)8(5-6)10(12)14-9/h5-7,9,13H,2-4H2,1H3
- InChI Key： SOIISBQQYAGDKM-UHFFFAOYSA-N
- SMILES： O1C(C2=CC(C)CC3CCC1C32O)=O

Computed Properties

Exact Mass: 194.094294304g/mol
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.5

Galiellalactone Pricemore >>

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TRC	G188953-500?g	Galiellalactone	133613-71-5		500?g	$ 225.00	2022-01-07
TRC	G188953-1mg	Galiellalactone	133613-71-5		1mg	$ 305.00	2022-06-04
TRC	G188953-2.5mg	Galiellalactone	133613-71-5		2.5mg	$ 680.00	2022-06-04
TRC	G188953-5mg	Galiellalactone	133613-71-5		5mg	$ 990.00	2022-06-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci10812-1mg	Galiellalactone	133613-71-5	98%	1mg	￥4013.00	2023-09-09
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WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci10812-2.5mg	Galiellalactone	133613-71-5	98%	2.5mg	￥8703.00	2023-09-09
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